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Compound of Interest

Compound Name: 2-Ethynylnaphthalene

Cat. No.: B039655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety information for 2-
ethynylnaphthalene (CAS No. 2949-26-0). The information is compiled for professionals in

research and drug development who may handle or utilize this compound. This document

covers toxicological data, safety precautions, and experimental protocols relevant to its

handling and use.

Physicochemical and Toxicological Data
2-Ethynylnaphthalene is a solid, appearing as a white to yellow or orange powder or crystal.

[1] It is classified under the Globally Harmonized System (GHS) as Acute Toxicity Category 4

for oral, dermal, and inhalation routes of exposure, indicating it is harmful if swallowed, in

contact with skin, or if inhaled.[1][2][3]

Table 1: Physical and Chemical Properties
Property Value Source

Molecular Formula C₁₂H₈ [1]

Molecular Weight 152.19 g/mol [3]

Appearance
White to yellow to orange

powder/crystal
[1]

Storage Temperature 0-10°C [1]
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Table 2: Acute Toxicity Data (GHS Category 4 Estimates)
Route of Exposure GHS Hazard Statement

Acute Toxicity Estimate
(ATE) Range

Oral H302: Harmful if swallowed
300 < LD50 ≤ 2000 mg/kg

body weight

Dermal
H312: Harmful in contact with

skin

1000 < LD50 ≤ 2000 mg/kg

body weight

Inhalation (Vapour) H332: Harmful if inhaled 10 < LC50 ≤ 20 mg/L (4 hours)

Inhalation (Dust/Mist) H332: Harmful if inhaled 1 < LC50 ≤ 5 mg/L (4 hours)

Note: The ATE ranges are based on the criteria for GHS Acute Toxicity Category 4.[4][5][6]

Specific LD50/LC50 values for 2-ethynylnaphthalene are not readily available in the reviewed

literature.

Hazard Identification and Safety Precautions
GHS Hazard Statements:

H302: Harmful if swallowed[1][2]

H312: Harmful in contact with skin[1][2]

H332: Harmful if inhaled[1][2]

Precautionary Statements: Users should wash hands thoroughly after handling, avoid

breathing dust/fume/gas/mist/vapors/spray, and use only outdoors or in a well-ventilated area.

[1] Personal protective equipment, including protective gloves, protective clothing, and eye/face

protection, is essential.[1] In case of exposure, follow the first aid measures outlined in the

Safety Data Sheet.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 2-ethynylnaphthalene are

not publicly available. However, standardized guidelines from the Organisation for Economic
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Co-operation and Development (OECD) are typically followed for such assessments. The

following are representative protocols based on these guidelines.

Acute Oral Toxicity - Up-and-Down Procedure (UDP)
(Based on OECD Test Guideline 425)
This method is used to estimate the LD50 of a substance.

Test Animals: Healthy, young adult rats of a single sex (typically females as they are often

slightly more sensitive) are used.[7][8]

Housing and Fasting: Animals are housed individually and fasted (food, but not water,

withheld) for at least 16 hours prior to dosing.[7][8]

Dose Administration: A single animal is dosed with the test substance at a specific starting

dose level. The substance is typically administered via gavage in a suitable vehicle.[7][8]

Observation: The animal is observed for signs of toxicity and mortality over a 14-day period.

[7][8]

Sequential Dosing: Based on the outcome for the first animal, the dose for the next animal is

adjusted up or down by a constant factor. This sequential dosing continues until the stopping

criteria are met.[7][8]

LD50 Estimation: The LD50 is calculated from the results of the sequential dosing using a

maximum likelihood method.[7][8]

Acute Dermal Toxicity (Based on OECD Test Guideline
402)
This test determines the toxic effects of a substance applied to the skin.

Test Animals: Healthy young adult rats, rabbits, or guinea pigs with healthy, intact skin are

used.[9]

Preparation of Skin: Approximately 24 hours before the test, the fur is clipped from the dorsal

area of the trunk of the animals.[9]
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Application of Test Substance: The test substance is applied uniformly over an area of not

less than 10% of the body surface. The area is then covered with a porous gauze dressing

and non-irritating tape.[9]

Exposure Duration: The exposure period is 24 hours.[9]

Observation: After the exposure period, the dressing is removed, and the skin is cleansed.

The animals are observed for signs of toxicity and mortality for 14 days.[9]

LD50 Determination: The LD50 is determined based on the mortality observed at different

dose levels.[9]

Acute Inhalation Toxicity (Based on OECD Test
Guideline 403)
This guideline describes the procedure for assessing the toxicity of a substance when inhaled.

Test Animals: Young, healthy adult rats are the preferred species.[10]

Exposure Chamber: Animals are exposed in a dynamic inhalation chamber that ensures a

stable and uniform concentration of the test substance in the air.

Exposure Conditions: The animals are typically exposed for 4 hours to the test substance as

a gas, vapor, or aerosol.[6]

Concentration Levels: At least three concentrations are tested, with the highest concentration

expected to cause mortality.

Observation: Animals are observed for signs of toxicity during and after exposure for a period

of 14 days.[10]

LC50 Determination: The LC50 (the concentration of the substance in air that is lethal to

50% of the test animals) is calculated from the mortality data.[6]

Metabolic Pathway and Mechanism of Action
2-ethynylnaphthalene is known to interact with the cytochrome P450 (CYP) enzyme system,

a key pathway for the metabolism of many xenobiotics. Specifically, it has been identified as a
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mechanism-based inactivator of cytochrome P450 enzymes.[11][12] This means that the

compound is metabolically activated by the enzyme to a reactive intermediate that then

covalently binds to and inactivates the enzyme.

The diagram below illustrates the proposed metabolic inactivation of a generic cytochrome

P450 enzyme by 2-ethynylnaphthalene.
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Caption: Proposed pathway for the mechanism-based inactivation of cytochrome P450 by 2-
ethynylnaphthalene.

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for investigating the mechanism-based

inactivation of a cytochrome P450 enzyme by an inhibitor like 2-ethynylnaphthalene.
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Workflow

Start: Prepare Reagents
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2-Ethynylnaphthalene and NADPH
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(e.g., using a fluorescent substrate)

Data Analysis:
- Determine kinact and KI

- Assess time- and NADPH-dependency

Characterize Inactivation:
- Dialysis (reversibility)

- Mass Spectrometry (adduct identification)

Conclusion:
Confirm Mechanism-Based Inactivation
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Caption: A generalized experimental workflow for studying cytochrome P450 inactivation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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